Cas no 1270480-17-5 (4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol)

4-(1-Amino-3-hydroxypropyl)-2,6-dimethylphenol is a phenolic derivative featuring both amino and hydroxy functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties, including the phenolic hydroxyl and primary amine, enable participation in condensation, alkylation, and other functionalization reactions. The compound’s stability under mild conditions and compatibility with a range of solvents enhance its utility in fine chemical production. Additionally, the presence of the hydroxypropyl moiety may contribute to improved solubility in polar media, facilitating its use in aqueous or mixed-phase systems. This compound is particularly valuable for researchers developing bioactive molecules or specialty polymers requiring tailored phenolic frameworks.
4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol structure
1270480-17-5 structure
Product Name:4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol
CAS No:1270480-17-5
MF:C11H17NO2
MW:195.258183240891
CID:6287815
PubChem ID:55269370
Update Time:2025-11-02

4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol
    • AKOS006317250
    • EN300-1839015
    • 1270480-17-5
    • Inchi: 1S/C11H17NO2/c1-7-5-9(10(12)3-4-13)6-8(2)11(7)14/h5-6,10,13-14H,3-4,12H2,1-2H3
    • InChI Key: CQCGCKYZWLWQNI-UHFFFAOYSA-N
    • SMILES: OCCC(C1C=C(C)C(=C(C)C=1)O)N

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.5Ų

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Additional information on 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol

4-(1-Amino-3-hydroxypropyl)-2,6-dimethylphenol (CAS No. 1270480-17-5): A Comprehensive Overview

4-(1-Amino-3-hydroxypropyl)-2,6-dimethylphenol (CAS No. 1270480-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its phenolic core and functionalized side chain, serves as a valuable intermediate in the synthesis of more complex molecules. Its amino and hydroxypropyl groups make it particularly useful in drug discovery and material science, where precise molecular modifications are often required.

The chemical structure of 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol includes a 2,6-dimethylphenol backbone, which is known for its stability and reactivity. The addition of the 1-amino-3-hydroxypropyl side chain introduces both nucleophilic and hydrogen-bonding capabilities, enhancing its versatility in synthetic applications. Researchers have explored its use in the development of antioxidants, enzyme inhibitors, and even bioactive coatings, aligning with current trends in sustainable and health-focused innovations.

One of the most compelling aspects of CAS 1270480-17-5 is its role in medicinal chemistry. With the growing demand for novel therapeutics, this compound has been investigated as a building block for small-molecule drugs targeting metabolic disorders and inflammatory conditions. Its phenolic hydroxyl group and primary amine functionality allow for easy derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Recent publications have highlighted its potential in neuroprotective agents, a hot topic in aging-related research.

In addition to its pharmaceutical applications, 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol has found utility in material science. Its ability to form stable complexes with metals and polymers has led to its use in advanced coatings and nanocomposites. For instance, researchers are exploring its incorporation into biodegradable polymers, addressing the global push for eco-friendly materials. This aligns with the increasing consumer and industrial focus on sustainability and green chemistry.

The synthesis of CAS No. 1270480-17-5 typically involves multi-step organic reactions, including alkylation and reductive amination processes. Optimizing these procedures for higher yields and purity remains an active area of research, particularly for scale-up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for high-value applications.

From a commercial perspective, the demand for 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol is steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on GMP-compliant synthesis to meet the stringent requirements of the pharmaceutical industry. Additionally, the compound’s relevance in life sciences and biotechnology has spurred collaborations between academic institutions and industrial partners, further accelerating its development.

For researchers and industry professionals seeking detailed information about 1270480-17-5, it is crucial to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound’s Safety Data Sheet (SDS) should also be reviewed to ensure proper handling and storage. As the scientific community continues to uncover new uses for this versatile molecule, 4-(1-amino-3-hydroxypropyl)-2,6-dimethylphenol is poised to remain a key player in cutting-edge research and innovation.

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